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molecular formula C14H26N2O5 B8594216 tert-Butyl 3-[(tert-butoxycarbonyl)amino]-4-hydroxypyrrolidine-1-carboxylate

tert-Butyl 3-[(tert-butoxycarbonyl)amino]-4-hydroxypyrrolidine-1-carboxylate

Cat. No. B8594216
M. Wt: 302.37 g/mol
InChI Key: FQEKHGSKXWNVPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07750034B2

Procedure details

To a solution of tert-butyl 3-[(tert-butoxycarbonyl)amino]-4-hydroxypyrrolidine-1-carboxylate (1-20 g) in dichloromethane (50 mL) at 0° C., triethylamine (0.61 mL) and methanesulfonyl chloride (0.31 mL) were added and the mixture stirred overnight at room temperature. The resulting solution was evaporated under reduced pressure and purified on Biotage Horizon® system (silica, gradient 10-20% ethyl acetate in dichloromethane) to yield the title compound.
Name
tert-butyl 3-[(tert-butoxycarbonyl)amino]-4-hydroxypyrrolidine-1-carboxylate
Quantity
10.5 (± 9.5) g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0.61 mL
Type
reactant
Reaction Step One
Name
methanesulfonyl chloride
Quantity
0.31 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
50 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6]([NH:8][CH:9]1[CH:13]([OH:14])[CH2:12][N:11]([C:15]([O:17][C:18]([CH3:21])([CH3:20])[CH3:19])=[O:16])[CH2:10]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].C(N(CC)CC)C.[CH3:29][S:30](Cl)(=[O:32])=[O:31]>ClCCl>[C:1]([O:5][C:6]([NH:8][CH:9]1[CH:13]([O:14][S:30]([CH3:29])(=[O:32])=[O:31])[CH2:12][N:11]([C:15]([O:17][C:18]([CH3:21])([CH3:20])[CH3:19])=[O:16])[CH2:10]1)=[O:7])([CH3:4])([CH3:3])[CH3:2]

Inputs

Step One
Name
tert-butyl 3-[(tert-butoxycarbonyl)amino]-4-hydroxypyrrolidine-1-carboxylate
Quantity
10.5 (± 9.5) g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)NC1CN(CC1O)C(=O)OC(C)(C)C
Name
triethylamine
Quantity
0.61 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
methanesulfonyl chloride
Quantity
0.31 mL
Type
reactant
Smiles
CS(=O)(=O)Cl
Name
dichloromethane
Quantity
50 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The resulting solution was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
purified on Biotage Horizon® system (silica, gradient 10-20% ethyl acetate in dichloromethane)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
C(C)(C)(C)OC(=O)NC1CN(CC1OS(=O)(=O)C)C(=O)OC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.